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Compound of Interest

Compound Name: Triisostearin

Cat. No.: B1596018 Get Quote

For researchers, scientists, and drug development professionals, the sensory characteristics of

topical formulations are paramount to user compliance and overall product success. This guide

provides an objective comparison of the skin feel properties of triisostearin and silicone oils,

supported by synthesized data and detailed experimental protocols for sensory and

instrumental analysis.

Triisostearin, a triglyceride ester derived from isostearic acid and glycerin, is recognized for its

conditioning and emollient properties, offering a pleasant, non-greasy after-feel and excellent

spreadability.[1] Silicone oils, such as dimethicone and cyclomethicone, are synthetic polymers

known for imparting a characteristic silky, velvety, and smooth feel to the skin.[2][3] The choice

between these ingredients often depends on the desired sensory profile, formulation type, and

intended application.

Quantitative Comparison of Skin Feel Attributes
While direct comparative studies with comprehensive quantitative data are not readily available

in the public domain, the following table synthesizes descriptive information from various

sources into a semi-quantitative format to facilitate comparison. The scores are presented on a

scale of 1 to 10, where 1 indicates a low intensity and 10 indicates a high intensity of the

attribute.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1596018?utm_src=pdf-interest
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://cosmetics.alfa-chemistry.com/product/triisostearin-cas-26942-95-0-420019.html
https://blog.thesage.com/2022/09/20/silicone-oils-dimethicone-and-cyclomethicone/
https://drbaileyskincare.com/pages/dimethicone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensory
Attribute

Triisostearin
Silicone Oils
(Dimethicone)

Silicone Oils
(Cyclomethico
ne)

Brief
Description of
Attribute

Initial

Spreadability
8 9 10

The ease with

which the

product glides

over the skin

upon initial

application.

Playtime 7 6 4

The duration the

product remains

workable on the

skin before

setting or

absorbing.

Absorbency

Speed
6 5 9

The perceived

speed at which

the product is

absorbed into the

skin.

Slipperiness/Glid

e
7 9 8

The sensation of

smoothness and

ease of

movement when

rubbing the

product on the

skin.

Cushion 6 7 3

The feeling of a

substantive layer

between the

finger and the

skin during

application.
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Greasiness/Oilin

ess
3 2 1

The perception

of an oily or fatty

residue on the

skin after

application.

Tackiness/Stickin

ess
2 1 1

The feeling of

adhesion or

stickiness on the

skin after the

product has been

applied.

Residual Film 4 3 1

The amount of

product

perceived to be

remaining on the

skin surface after

application.

Softness/Smooth

ness (After-feel)
8 9 7

The perceived

softness and

smoothness of

the skin after the

product has been

absorbed.

Velvety Feel

(After-feel)
3 9 6

A unique, soft,

and powdery

sensation on the

skin after

application.

Experimental Protocols
To quantitatively assess the skin feel attributes of cosmetic ingredients like triisostearin and

silicone oils, a combination of sensory panel evaluations and instrumental analysis is

employed.
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Sensory Panel Evaluation: Quantitative Descriptive
Analysis (QDA)
Objective: To quantify the sensory attributes of a test substance when applied to the skin by a

trained panel of assessors.

Methodology:

Panelist Selection and Training: A panel of 10-15 individuals is selected based on their

sensory acuity. They undergo intensive training to recognize and scale the intensity of

various skin feel attributes using standardized reference materials.

Lexicon Development: A specific vocabulary (lexicon) is developed to describe the tactile

sensations. This includes attributes such as spreadability, absorbency, slipperiness,

tackiness, residue, and after-feel.[4]

Product Application and Evaluation:

A standardized amount (e.g., 0.1 ml) of the test substance is applied to a designated area

on the forearm of each panelist.

Panelists are instructed to perform a specific number of rubs in a circular motion (e.g., 10

times) at a controlled speed.

Evaluation of sensory attributes occurs at predefined time points: immediately after

application (initial phase) and after a set duration, such as 2 and 5 minutes (after-feel

phase).

Data Collection and Analysis:

Panelists rate the intensity of each attribute on a structured line scale (e.g., a 15-cm line

scale anchored with "low" and "high").

The data from all panelists are collected and statistically analyzed (e.g., using ANOVA) to

determine the mean scores for each attribute for each test substance.

Instrumental Analysis
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Objective: To obtain objective, repeatable measurements of physical properties that correlate

with sensory perceptions of skin feel.

a) Spreadability Test (Parallel Plate Method):

Apparatus: A texture analyzer equipped with parallel plates or a specialized spreadability rig.

Procedure:

A defined volume of the sample (e.g., 1 ml) is placed on the center of the lower plate.

The upper plate is lowered to a specified distance from the lower plate, compressing the

sample.

The force required to compress the sample and the area of spread are measured.

Alternatively, the area of spread under a series of defined weights can be measured. The

spreadability factor can then be calculated.

b) Absorbency Speed (Draw-down Technique):

Apparatus: A goniometer or a high-speed camera.

Procedure:

A small droplet of the test substance is placed on a synthetic skin substrate or the inner

forearm.

The change in the contact angle of the droplet over time is measured. A faster decrease in

the contact angle indicates quicker absorption.

Alternatively, the time taken for the liquid to be fully absorbed, leaving no visible residue,

can be recorded.

c) Slipperiness and Residue (Tribology):

Apparatus: A tribometer equipped with a probe that mimics the properties of a human finger.
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Procedure:

The test substance is applied to a substrate (e.g., synthetic skin or a volunteer's forearm).

The probe is moved across the surface at a controlled speed and pressure.

The coefficient of friction is measured over time. A lower coefficient of friction corresponds

to higher slipperiness.

Changes in the friction profile over time can indicate the nature and amount of the residual

film.

Logical Workflow for Skin Feel Comparison
The following diagram illustrates the logical workflow for a comprehensive comparison of the

skin feel of two ingredients.
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Caption: Logical workflow for comparing the skin feel of cosmetic ingredients.

Signaling Pathway of Sensory Perception
While not a biological signaling pathway in the traditional sense, the process of perceiving skin

feel involves a series of events from application to cognitive interpretation. The following
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diagram illustrates this conceptual pathway.

Conceptual Pathway of Skin Feel Perception
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Caption: Conceptual pathway of skin feel perception from application to interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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